Cas no 652997-68-7 (2-Propenoic acid, 3-(2-amino-4-cyanophenyl)-, methyl ester, (2E)-)

2-Propenoic acid, 3-(2-amino-4-cyanophenyl)-, methyl ester, (2E)- structure
652997-68-7 structure
Product Name:2-Propenoic acid, 3-(2-amino-4-cyanophenyl)-, methyl ester, (2E)-
CAS No:652997-68-7
MF:C11H10N2O2
MW:202.209302425385
CID:400785
PubChem ID:69653752
Update Time:2025-04-19

2-Propenoic acid, 3-(2-amino-4-cyanophenyl)-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(2-amino-4-cyanophenyl)-, methyl ester, (2E)-
    • methyl 3-(2-amino-4-cyanophenyl)prop-2-enoate
    • DTXSID00741067
    • 652997-68-7
    • Inchi: 1S/C11H10N2O2/c1-15-11(14)5-4-9-3-2-8(7-12)6-10(9)13/h2-6H,13H2,1H3
    • InChI Key: ZSDLBRPPUUOSSO-UHFFFAOYSA-N
    • SMILES: O(C)C(C=CC1C=CC(C#N)=CC=1N)=O

Computed Properties

  • Exact Mass: 202.0743
  • Monoisotopic Mass: 202.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.2
  • Topological Polar Surface Area: 76.1Ų

Experimental Properties

  • PSA: 76.11
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent